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Compound of Interest

Compound Name: Thp-peg4-C1-OH

Cat. No.: B11931740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical quality control

measures for THP-PEG4-C1-OH, a heterobifunctional PEG-based PROTAC linker. Proteolysis

Targeting Chimeras (PROTACs) are a novel therapeutic modality that induces targeted protein

degradation. The linker component is critical to the PROTAC's efficacy, influencing the

formation and stability of the ternary complex between the target protein and the E3 ligase.[1]

[2] Ensuring the purity, identity, and quality of the PROTAC linker is therefore a crucial step in

the development of these next-generation therapeutics.

This document outlines a representative Certificate of Analysis for THP-PEG4-C1-OH, details

the experimental protocols for key analytical techniques, and provides visualizations for the

quality control workflow and the molecule's role in the PROTAC mechanism.

Representative Certificate of Analysis
The following table summarizes the typical specifications and results for a batch of THP-PEG4-
C1-OH.
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Test Specification Result Method

Appearance
Colorless to pale

yellow oil
Conforms Visual Inspection

Identity by ¹H NMR Conforms to structure Conforms ¹H NMR Spectroscopy

Identity by MS Conforms to structure Conforms Mass Spectrometry

Purity by HPLC ≥ 95.0% 98.5% HPLC-ELSD/CAD

Water Content ≤ 0.5% 0.15% Karl Fischer Titration

Residual Solvents
Meets USP <467>

limits
Conforms GC-HS

Physicochemical Properties
Property Value

Chemical Name
1-((Tetrahydro-2H-pyran-2-yl)oxy)-13-hydroxy-

3,6,9-trioxatridecane

Molecular Formula C₁₄H₂₈O₆

Molecular Weight 292.37 g/mol

CAS Number 128660-97-9 (related structure)

Experimental Protocols
Detailed methodologies for the key analytical tests are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
High-Performance Liquid Chromatography is employed to assess the purity of the THP-PEG4-
C1-OH linker. Due to the lack of a strong UV chromophore in the PEG linker, an Evaporative

Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) is often used.[3][4]

Instrumentation: Agilent 1260 Infinity II LC System or equivalent, with an ELSD or CAD.
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Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) or a HILIC column can be

effective for separating PEG oligomers.[5]

Mobile Phase A: Water

Mobile Phase B: Acetonitrile

Gradient: A typical gradient would start at a high aqueous concentration and ramp up to a

high organic concentration to elute the compound. For example, 95:5 (A:B) to 5:95 (A:B)

over 20 minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detector Settings (ELSD):

Nebulizer Temperature: 30 °C

Evaporator Temperature: 50 °C

Gas Flow: 1.5 SLM

Sample Preparation: The sample is accurately weighed and dissolved in a suitable solvent,

such as acetonitrile or a mixture of acetonitrile and water, to a final concentration of

approximately 1 mg/mL.

Data Analysis: The area percentage of the main peak is calculated to determine the purity of

the sample.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity Confirmation
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful technique for

confirming the chemical structure of the molecule.

Instrumentation: Bruker Avance III 400 MHz NMR spectrometer or equivalent.
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Solvent: Deuterated chloroform (CDCl₃) or Deuterated methanol (CD₃OD).

Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.7 mL of the

deuterated solvent.

Acquisition Parameters:

Pulse Program: Standard single pulse (zg30)

Number of Scans: 16

Relaxation Delay: 1.0 s

Data Analysis: The chemical shifts, splitting patterns, and integrations of the proton signals

are compared to the expected spectrum for the THP-PEG4-C1-OH structure. Key signals

include those from the THP protecting group, the PEG backbone, and the terminal hydroxyl

group.

Mass Spectrometry (MS) for Molecular Weight
Verification
Mass spectrometry is used to confirm the molecular weight of the compound. Electrospray

ionization (ESI) is a common technique for this type of molecule.

Instrumentation: A quadrupole time-of-flight (Q-TOF) mass spectrometer or a similar high-

resolution mass spectrometer.

Ionization Mode: Positive Electrospray Ionization (ESI+).

Sample Infusion: The sample, dissolved in a suitable solvent like methanol or acetonitrile

with a small amount of formic acid, is infused directly into the mass spectrometer.

Data Analysis: The resulting mass spectrum is analyzed for the presence of the protonated

molecule [M+H]⁺ and other adducts (e.g., [M+Na]⁺). The measured mass-to-charge ratio

(m/z) is compared to the theoretical exact mass of the compound.
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Quality Control Workflow
The following diagram illustrates the typical workflow for the quality control analysis of THP-
PEG4-C1-OH.
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Caption: Quality Control Workflow for THP-PEG4-C1-OH.
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THP-PEG4-C1-OH in PROTAC Function
This diagram illustrates the chemical structure of THP-PEG4-C1-OH and its role as a linker in a

PROTAC molecule, facilitating the formation of a ternary complex.
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Caption: Role of THP-PEG4-C1-OH Linker in PROTAC Function.

This technical guide provides a framework for understanding the quality control and functional

context of THP-PEG4-C1-OH. Adherence to rigorous analytical testing is paramount for

ensuring the reliability and reproducibility of research and development involving PROTACs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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